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Compound of Interest

Compound Name: BS3 Crosslinker

Cat. No.: B013900

This guide provides essential safety and logistical information for the proper handling and
disposal of BS3 (Bis(sulfosuccinimidyl) suberate), a widely used, water-soluble, and
membrane-impermeable crosslinker. Adherence to these procedures is critical for ensuring
laboratory safety and environmental compliance.

Key Chemical and Safety Data

The following table summarizes the essential quantitative data for BS3 Crosslinker.

Property Value Citations
CAS Number 82436-77-9 [1][2][3]
Molecular Formula Ci16H18N2Na2014S:2 [1112114]
Molecular Weight 572.43 g/mol [1]1[2][4]
Appearance White powder [2]
Solubility Water-soluble [2][5]

Recommended: < -20°C.
Storage Temperature ) [31[6]
Protect from moisture.

Spacer Arm Length 11.4 A [3][6]

Immediate Safety and Handling Protocols
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BS3 is a moisture-sensitive chemical that can cause skin, eye, and respiratory irritation.[1] It is
harmful if swallowed.[7] Always consult the Safety Data Sheet (SDS) before use and follow
these essential safety protocols.

Personal Protective Equipment (PPE)

When handling BS3 powder or solutions, the following PPE is mandatory:

Gloves: Handle with nitrile rubber gloves.[1]

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][7]

Lab Coat: A standard lab coat is required.

Ventilation: Use only in a well-ventilated area or a chemical fume hood to avoid inhaling dust
or aerosols.[1]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
contamination.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
e Don PPE: Wear all required personal protective equipment.
o Containment:

o For Solid Spills: Avoid creating dust.[1] Gently scoop the spilled powder into a clearly
labeled, sealed container for disposal.[1]

o For Solution Spills: Absorb the liquid with an inert material, such as diatomite or universal
binders.[7]

o Decontamination: Scrub the affected surface with alcohol to decontaminate.[7]

o Disposal: Place all cleanup materials and contaminated clothing into a sealed, labeled
hazardous waste container for proper disposal according to institutional guidelines.[1][7]
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Step-by-Step Disposal Procedure

Generation of waste should be minimized whenever possible.[1] All unused BS3, reaction
mixtures, and contaminated materials must be disposed of as chemical waste in accordance
with local, regional, and national regulations.[1][7] The active N-hydroxysuccinimide (NHS)
esters in BS3 should be deactivated (quenched) before disposal.

Experimental Protocol: Quenching Unreacted BS3

This protocol details the method for neutralizing the reactive NHS-ester groups of BS3,
rendering it non-reactive for disposal.

Objective: To hydrolyze or quench any unreacted BS3 in solution.
Materials:

e Waste solution containing unreacted BS3

e Quenching buffer: 1 M Tris or 1 M glycine, pH 7.5-8.5

Methodology:

Prepare Quenching Buffer: Prepare a 1 M stock solution of Tris or glycine. Adjust the pH to
between 7.5 and 8.5.

e Add Quencher: To the waste solution containing BS3, add the quenching buffer to a final
concentration of 20-50 mM.[3][8] For example, add 2-5 mL of 1 M Tris buffer to 95-98 mL of
waste solution.

 Incubate: Mix thoroughly and allow the quenching reaction to proceed for at least 15-30
minutes at room temperature.[3][8] This ensures that any reactive NHS esters are
hydrolyzed or have reacted with the primary amine in the quencher.

Proceed to Disposal: The now-quenched solution is ready for collection as chemical waste.

Waste Collection and Disposal Workflow
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o Deactivate: Following the quenching protocol above, ensure all solutions containing BS3 are
fully deactivated.

o Collect Waste: Transfer the quenched solution into a designated, leak-proof hazardous
waste container. Also, collect any solid waste, such as contaminated pipette tips, tubes,
gloves, and paper towels, in a separate, clearly marked solid waste container.

o Label Container: Affix a hazardous waste label to the container. Clearly list all contents,
including the quenched BS3, reaction byproducts, and any solvents.

o Store Securely: Store the sealed waste container in a designated satellite accumulation area
until it is collected by your institution's Environmental Health and Safety (EHS) department or
a certified waste disposal contractor.

o Dispose of Empty Packaging: Dispose of the original, empty BS3 container in the same
manner as the chemical waste itself.[1]

Disposal Process Visualization

The following diagram illustrates the logical workflow for the proper disposal of BS3
crosslinker waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

